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Compound of Interest

Compound Name: AVN-492

Cat. No.: B605705 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed protocol for determining the potency of AVN-492 as

a 5-HT6 receptor antagonist by measuring its ability to inhibit serotonin-induced cyclic AMP

(cAMP) production in a cell-based assay.

Introduction
AVN-492 is a highly potent and selective antagonist of the serotonin 6 (5-HT6) receptor.[1][2][3]

The 5-HT6 receptor is a G-protein coupled receptor (GPCR) that, upon activation by its

endogenous ligand serotonin, stimulates adenylyl cyclase to increase intracellular levels of the

second messenger cAMP. By blocking this interaction, AVN-492 can inhibit the production of

cAMP. This makes a cAMP assay an effective method for quantifying the antagonist activity of

AVN-492 at the 5-HT6 receptor. The data presented here demonstrates the utility of a

competitive inhibition cAMP assay for characterizing the pharmacological properties of AVN-
492.
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Parameter Value Cell Line Agonist

AVN-492 Ki (5-HT6R) 91 pM HEK293 Serotonin

AVN-492 Ki (5-

HT2BR)
170 nM CHO-K1 α-Me-serotonin

Signaling Pathway
The following diagram illustrates the signaling pathway of the 5-HT6 receptor and the

mechanism of action of AVN-492.
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Cell Membrane

5-HT6 Receptor GαsActivates Adenylyl Cyclase cAMPConvertsStimulates
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Preparation

Assay

Detection & Analysis

1. Seed HEK293-5HT6R Cells

2. Prepare AVN-492 & Serotonin Dilutions

3. Add IBMX

4. Add AVN-492

5. Add Serotonin

6. Incubate

7. Lyse Cells & Detect cAMP

8. Analyze Data (IC50)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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